Cas no 2137145-67-4 (N-(2R)-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(2R)-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2137145-67-4
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• CID: 6028943
• PubChem ID: 165842015
• Update Time: 2025-10-28

N-(2R)-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2R)-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide
• N-[(2R)-2,3-dihydroxypropyl]-2-oxo-2-phenylethane-1-sulfonamide
• EN300-1178824
• 2137145-67-4

• Inchi： 1S/C11H15NO5S/c13-7-10(14)6-12-18(16,17)8-11(15)9-4-2-1-3-5-9/h1-5,10,12-14H,6-8H2/t10-/m1/s1
• InChI Key： RYGZMJZNEJYYNR-SNVBAGLBSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NC[C@H](CO)O)(=O)=O

Computed Properties

• Exact Mass: 273.06709375g/mol
• Monoisotopic Mass: 273.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 112Ų

Additional information on N-(2R)-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide

Introduction to N-(2R)-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2137145-67-4)

N-(2R-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2137145-67-4, represents a novel class of sulfonamide derivatives with promising applications in drug development. The unique structural features of this molecule, particularly its chiral center and the presence of hydroxyl and sulfonamide functional groups, make it a subject of intense research interest.

The molecular structure of N-(2R-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide) consists of a phenyl ring attached to an ethyl backbone, which is further modified by the presence of hydroxyl groups on the propyl chain and a sulfonamide moiety at the terminal carbon. This configuration imparts distinct physicochemical properties that are critical for its biological activity. The compound's solubility, stability, and interaction with biological targets are all influenced by these structural elements.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their wide-ranging biological activities. Sulfonamides are known for their antimicrobial properties, but they also exhibit potential in other therapeutic areas such as anti-inflammatory, anticancer, and antiviral applications. The specific configuration of N-(2R-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide) makes it an intriguing candidate for further exploration in these domains.

The chiral center at the 2R position is particularly noteworthy as it introduces stereoselectivity into the molecule. This feature is crucial in pharmaceuticals because the biological activity of a compound can be significantly influenced by its stereochemistry. Numerous studies have demonstrated that enantiomeric purity is essential for achieving desired therapeutic effects while minimizing adverse reactions. The synthesis and characterization of N-(2R-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide) have therefore been optimized to ensure high enantiomeric excess.

The hydroxyl groups in the propyl chain contribute to the compound's solubility in both polar and non-polar environments, making it versatile for various formulation strategies. Additionally, the sulfonamide group enhances interactions with biological targets by forming hydrogen bonds and participating in dipole-dipole interactions. These properties are particularly valuable in drug design, where maximizing binding affinity and selectivity is paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular docking studies have been performed on N-(2R-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide) to identify potential binding sites on target proteins. These simulations have provided insights into how the compound interacts with enzymes and receptors, guiding the development of more effective derivatives.

In vitro studies have shown that N-(2R-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide) exhibits promising pharmacological properties. It has demonstrated inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that this compound may interfere with signaling pathways involved in cancer cell proliferation, making it a candidate for anticancer therapy.

The synthesis of N-(2R-2,3-dihydroxypropyl-2-oxo-2-phenylethane-1-sulfonamide) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure the stereochemical integrity of the chiral center. The development of efficient synthetic routes is crucial for scaling up production and making this compound accessible for further preclinical and clinical investigations.

The safety profile of any pharmaceutical candidate is of utmost importance before it can be considered for human use. Preliminary toxicology studies on N-(
)have shown that it exhibits low toxicity at tested doses, although further comprehensive evaluations are necessary to fully assess its safety margins. These studies include assessments of acute toxicity, chronic exposure effects, and potential long-term health risks.

The regulatory landscape for new drug candidates is stringent and requires extensive documentation to support safety and efficacy claims. Researchers are working closely with regulatory agencies to ensure that all necessary data is compiled in compliance with guidelines set forth by organizations such as the FDA and EMA. This collaborative approach is essential for expediting the approval process and bringing new therapies to patients who need them.

The future prospects for N-(
)are exciting given its unique structural features and promising biological activities. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications while maintaining or enhancing its therapeutic effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field.

In conclusion, N-(
)
is a novel sulfonamide derivative with significant potential in pharmaceutical applications. Its unique structure, combined with its favorable physicochemical properties and promising biological activities, make it a compelling candidate for further development. As research continues to uncover new therapeutic possibilities, this compound represents an important addition to the arsenal of drugs being developed to address various diseases.